Cas no 1056933-75-5 (1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid)
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid
- EN300-1859864
- SCHEMBL1464709
- 1056933-75-5
-
- Inchi: 1S/C12H12N2O2/c1-14-7-13-9-6-8(2-3-10(9)14)12(4-5-12)11(15)16/h2-3,6-7H,4-5H2,1H3,(H,15,16)
- InChI Key: YMTWFOQAQOMXRP-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=CC3=C(C=2)N=CN3C)CC1)=O
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1859864-0.05g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1859864-0.1g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1859864-0.25g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1859864-0.5g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1859864-1.0g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1859864-2.5g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1859864-5.0g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1859864-10.0g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1859864-1g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1859864-5g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid |
1056933-75-5 | 5g |
$2858.0 | 2023-09-18 |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid
1-(1-Methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview
1-(1-Methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1056933-75-5) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties. The structure of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid features a cyclopropane ring attached to a benzodiazepine core, which imparts distinct chemical and biological properties compared to traditional benzodiazepines.
The chemical structure of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid is characterized by the presence of a cyclopropane ring fused to the benzodiazepine moiety. This structural feature not only influences its physical properties but also plays a crucial role in its biological activity. The cyclopropane ring introduces rigidity and conformational constraints, which can affect the binding affinity and selectivity of the compound to various receptors. Additionally, the carboxylic acid group provides a functional handle for further chemical modifications, making it a valuable scaffold for drug design and development.
Recent studies have highlighted the potential therapeutic applications of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid. One notable area of research is its activity as a modulator of GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that interact with GABA receptors have been shown to exhibit anxiolytic and anticonvulsant effects. Preliminary in vitro studies have demonstrated that 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid binds selectively to GABAA receptors, suggesting its potential as a novel anxiolytic agent.
In addition to its GABA receptor modulation, 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid may have therapeutic potential in treating inflammatory conditions.
The pharmacokinetic profile of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid has also been studied extensively. In animal models, this compound has demonstrated good oral bioavailability and favorable pharmacokinetic parameters. Its half-life is moderate, allowing for once-daily dosing regimens in clinical settings. Moreover, the compound has shown low potential for drug-drug interactions, which is a critical consideration in drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-methyl-1H-1,3-benzodiazol-5-y)cyclopropane-1-carboxylic acid in human subjects. Early phase I trials have reported promising results, with no serious adverse events observed at therapeutic doses. The compound's favorable safety profile and potent biological activity make it an attractive candidate for further clinical development.
In conclusion, 1-(methyl-H-benzodiazol-5-y)cyclopropane-carboxylic acid (CAS No. 056933-75-5)) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties position it as a valuable scaffold for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
1056933-75-5 (1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)